Cas no 1221820-83-2 ((1R,6R,7R)-7-(trifluoromethyl)-2-azabicyclo4.1.0heptane)

(1R,6R,7R)-7-(trifluoromethyl)-2-azabicyclo4.1.0heptane structure
1221820-83-2 structure
Product Name:(1R,6R,7R)-7-(trifluoromethyl)-2-azabicyclo4.1.0heptane
CAS No:1221820-83-2
MF:C7H10F3N
MW:165.156212329865
CID:5098308
PubChem ID:47003451
Update Time:2023-11-24

(1R,6R,7R)-7-(trifluoromethyl)-2-azabicyclo4.1.0heptane Chemical and Physical Properties

Names and Identifiers

    • Rel-(1R,6R,7R)-7-(trifluoromethyl)-2-azabicyclo[4.1.0]heptane
    • (1R,6R,7R)-7-(Trifluoromethyl)-2-azabicyclo[4.1.0]heptane
    • (1R,6R,7R)-7-(trifluoromethyl)-2-azabicyclo4.1.0heptane
    • Inchi: 1S/C7H10F3N/c8-7(9,10)5-4-2-1-3-11-6(4)5/h4-6,11H,1-3H2/t4-,5-,6-/m1/s1
    • InChI Key: CEPLETWJBJZUIU-HSUXUTPPSA-N
    • SMILES: FC([C@H]1[C@H]2[C@@H]1CCCN2)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 166
  • XLogP3: 1.8
  • Topological Polar Surface Area: 12

(1R,6R,7R)-7-(trifluoromethyl)-2-azabicyclo4.1.0heptane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-144905-1.0g
(1R,6R,7R)-7-(trifluoromethyl)-2-azabicyclo[4.1.0]heptane
1221820-83-2
1.0g
$0.0 2023-07-09
Enamine
EN300-144905-1000mg
(1R,6R,7R)-7-(trifluoromethyl)-2-azabicyclo[4.1.0]heptane
1221820-83-2
1000mg
$0.0 2023-09-29
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